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Compound of Interest

Compound Name: CK-119

Cat. No.: B1669122 Get Quote

Essential Safety and Handling Guide for CK-119
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of CK-119 (CAS No. 197917-10-5), a potent interleukin-1 (IL-1) blocker used in

research to inhibit the growth of fibroblast-like cells. Adherence to these guidelines is critical to

ensure personal safety and maintain the integrity of experimental protocols.

Summary of Safety Information
The following table summarizes key safety information for CK-119. While a comprehensive

quantitative toxicological profile is not fully established, the provided data from safety data

sheets for similar compounds and the specific CAS number offer crucial guidance for safe

handling.
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Parameter Recommendation Source

Physical State Solid, powder MedKoo Biosciences

Solubility Soluble in DMSO, not in water MedKoo Biosciences

Storage

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C.

MedKoo Biosciences

Shipping

Shipped under ambient

temperature as a non-

hazardous chemical.

MedKoo Biosciences

Occupational Exposure Limits

This product, as supplied,

does not contain any

hazardous materials with

occupational exposure limits

established by region-specific

regulatory bodies.

Safety Data Sheet

Biological Occupational

Exposure Limits

This product, as supplied,

does not contain any

hazardous materials with

biological limits established by

region-specific regulatory

bodies.

Safety Data Sheet

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling CK-119. The following table

outlines the required equipment.
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Safety glasses with side

shields (or goggles) are

required.

Hand Protection Gloves

Wear suitable gloves.

Impervious gloves, such as

Viton™, are recommended.

Gloves must comply with EC

Directive 89/686/EEC and the

related standard EN374.

Body Protection Lab Coat
A long-sleeved lab coat should

be worn.

Respiratory Protection Respirator

In case of insufficient

ventilation or when handling

the powder outside of a fume

hood, wear suitable respiratory

equipment.

Operational Plan: Handling and Experimental
Workflow
A systematic approach is crucial for the safe handling of CK-119. The following workflow

outlines the key steps from receiving the compound to its final disposal.
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Experimental Workflow for Handling CK-119

Preparation

Handling and Experimentation

Post-Experiment

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weigh Compound in a Fume Hood

Prepare Stock Solution (e.g., in DMSO)

Perform Experiment

Decontaminate Work Area

Dispose of Waste

Doff and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of CK-119 in a laboratory setting.
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Disposal Plan
All waste materials contaminated with CK-119 must be treated as chemical waste.

Solid Waste: Collect all solid waste, including contaminated consumables (e.g., pipette tips,

tubes), in a designated and clearly labeled hazardous waste container.

Liquid Waste: Dispose of liquid waste containing CK-119 in a sealed, properly labeled

container for chemical waste. Do not pour down the drain.

Containers: Handle uncleaned containers as you would the product itself.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Signaling Pathway Inhibition
CK-119 is a potent inhibitor of Interleukin-1 (IL-1) signaling. The binding of IL-1 to its receptor

(IL-1R) initiates a signaling cascade that leads to the activation of transcription factors like NF-

κB and AP-1, resulting in the expression of inflammatory genes. CK-119 is believed to interfere

with this pathway, thereby inhibiting downstream inflammatory responses and cellular

proliferation.[1]
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Simplified Interleukin-1 (IL-1) Signaling Pathway and Inhibition by CK-119
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Caption: CK-119 inhibits the IL-1 signaling pathway, preventing downstream inflammatory gene

expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Inhibition of fibroblast-like cell proliferation by interleukin-1 blockers, CK-119 and CK-122 -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling CK-119].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669122#personal-protective-equipment-for-
handling-ck-119]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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